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Compound of Interest

Compound Name: Xipamide

Cat. No.: B549262 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for handling Xipamide, a

sulfonamide diuretic. Adherence to these protocols is critical for ensuring the safety of all

researchers, scientists, and drug development professionals in the laboratory environment.

Following these procedural steps will minimize exposure risks and ensure compliant disposal of

waste.

Quantitative Safety Data Summary
For a clear comparison of Xipamide's key safety and physical properties, the following table

summarizes available data.
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Property Value Source

Molecular Formula C₁₅H₁₅ClN₂O₄S [1]

Molecular Weight 354.81 g/mol [1]

CAS Number 14293-44-8 [1]

GHS Hazard Classifications [2]

Acute Toxicity, Oral: Category

4 (Harmful if swallowed)
[2]

Skin Corrosion/Irritation:

Category 2 (Causes skin

irritation)

[1][2]

Serious Eye Damage/Eye

Irritation: Category 2A (Causes

serious eye irritation)

[1][2]

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation: Category 3

(May cause respiratory

irritation)

[1][2]

Essential Personal Protective Equipment (PPE)
To mitigate the risks associated with handling Xipamide, the following personal protective

equipment is mandatory.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[3][4]

Hand Protection: Chemical-impermeable gloves are required to prevent skin contact.[3] It is

recommended to wear two pairs of chemotherapy gloves when compounding, administering,

and disposing of hazardous drugs.[5]
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Skin and Body Protection: A protective disposable gown made of lint-free, low-permeability

fabric with a solid front, long sleeves, and tight-fitting cuffs is necessary.[1][5] Impervious

clothing should be worn.[1]

Respiratory Protection: If exposure limits are exceeded or if dust or aerosols are generated,

use a NIOSH-certified N95 or N100 fit-tested respirator.[4][6] For unpacking hazardous drugs

where breakage or spillage may have occurred, a full-face, powered air-purifying respirator

(PAPR) with appropriate cartridges should be worn until the absence of contamination is

confirmed.[7]

Experimental Workflow: Safe Handling and Disposal
of Xipamide
The following diagram outlines the procedural workflow for the safe handling and disposal of

Xipamide in a laboratory setting.
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Workflow for Safe Handling and Disposal of Xipamide

Preparation

Handling

Cleanup and Disposal

1. Assess Risks and Review SDS

2. Don Appropriate PPE
(Gloves, Gown, Eye Protection)

3. Handle in a Ventilated Area
(Fume Hood)

4. Conduct Experiment

5. Decontaminate Work Surfaces

6. Segregate Waste

7. Doff PPE Correctly
Dispose of Xipamide waste in a

licensed chemical destruction plant.
Dispose of contaminated PPE as

hazardous waste.

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural flow for safe Xipamide handling.
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Detailed Protocols
I. Pre-Handling Procedures

Risk Assessment: Before handling, all personnel must review the Safety Data Sheet (SDS)

for Xipamide.[1][3][4][8]

Engineering Controls: All handling of Xipamide powder must be conducted in a well-

ventilated area, preferably within a laboratory fume hood or other form of local exhaust

ventilation to minimize dust and aerosol formation.[3][9] Ensure that a safety shower and

eyewash station are readily accessible.[1]

Personal Protective Equipment (PPE) Donning: Put on all required PPE as specified above

before entering the designated handling area.

II. Handling Protocols

General Handling: Avoid contact with skin and eyes.[3] Do not eat, drink, or smoke in areas

where Xipamide is handled.[5][8]

Spill Management:

In case of a spill, evacuate non-essential personnel from the area.[3]

Wear appropriate PPE, including respiratory protection, during cleanup.[3]

Contain the spill to prevent it from entering drains.[3]

Carefully sweep up the spilled solid material, avoiding dust generation, and collect it in a

suitable, sealed container for disposal.[3][8]

Clean the spill area thoroughly.[10]

III. First Aid Measures

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with plenty of soap and water.[1] If skin irritation occurs, seek medical attention.[3]
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In case of eye contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, removing contact lenses if present and easy to do.[1][3] Seek immediate medical

attention.[1]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[1] If you feel unwell, get medical help.[4]

If swallowed: Rinse the mouth with water. Do not induce vomiting.[3] Call a physician or

Poison Control Center immediately.[3]

IV. Disposal Plan

Waste Characterization: All unused Xipamide and materials contaminated with Xipamide
are to be considered hazardous waste.

Containerization: Place waste in an appropriately labeled, sealed container for disposal.[3]

[10]

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not allow the

chemical to enter drains.[3] Alternatively, for unused or expired medicines, a drug take-back

program is the best option if available.[11][12] If no take-back program is available, the

medicine should be removed from its original container, mixed with an undesirable

substance like used coffee grounds or kitty litter, and placed in a sealed bag in the household

trash.[12][13] However, for a laboratory setting, disposal as chemical waste is the

appropriate procedure.

PPE Disposal: All disposable PPE used during the handling of Xipamide must be removed

and discarded into a designated hazardous waste container before leaving the work area.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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